methyl 5-nitro-8-methoxy-4-oxo-4H-chromene-2-carboxylate

• Molecular Formula: C12H9NO7
• Molecular Weight: 279.2 g/mol
• IUPAC Name: methyl 8-methoxy-5-nitro-4-oxochromene-2-carboxylate
• InChI: InChI=1S/C12H9NO7/c1-18-8-4-3-6(13(16)17)10-7(14)5-9(12(15)19-2)20-11(8)10/h3-5H,1-2H3
• InChI Key: MFAQKJBSMLLXPX-UHFFFAOYSA-N
• SMILES: COC1=C2C(=C(C=C1)[N+](=O)[O-])C(=O)C=C(O2)C(=O)OC

Description

Methyl 5-nitro-8-methoxy-4-oxo-4H-chromene-2-carboxylate is a chemical compound that belongs to the class of chromene derivatives. It is commonly used in scientific research for its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of methyl 5-nitro-8-methoxy-4-oxo-4H-chromene-2-carboxylate is not fully understood. However, it has been suggested that it exerts its pharmacological effects through various mechanisms such as inhibition of enzymes, modulation of signaling pathways, and induction of apoptosis.
Biochemical and Physiological Effects:
Methyl 5-nitro-8-methoxy-4-oxo-4H-chromene-2-carboxylate has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been reported to have antioxidant activity by scavenging free radicals.

Advantages and Limitations for Lab Experiments

Methyl 5-nitro-8-methoxy-4-oxo-4H-chromene-2-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its pharmacological properties. However, it also has some limitations such as its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of methyl 5-nitro-8-methoxy-4-oxo-4H-chromene-2-carboxylate. One direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another direction is to explore its potential as a therapeutic agent for diabetes. Furthermore, it would be interesting to investigate its potential as a novel antimicrobial agent against drug-resistant bacteria.

Synthesis Methods

Methyl 5-nitro-8-methoxy-4-oxo-4H-chromene-2-carboxylate can be synthesized using various methods. One of the commonly used methods is the reaction of 5-nitro-2-hydroxybenzaldehyde with malonic acid in the presence of sodium ethoxide to yield 5-nitro-2-(2-oxo-2H-chromen-4-yloxy)acetic acid. The esterification of this acid with methanol and sulfuric acid leads to the formation of methyl 5-nitro-8-methoxy-4-oxo-4H-chromene-2-carboxylate.

Scientific Research Applications

Methyl 5-nitro-8-methoxy-4-oxo-4H-chromene-2-carboxylate has been extensively studied for its potential pharmacological properties. It has been shown to possess antimicrobial, antifungal, anti-tumor, anti-inflammatory, and antioxidant activities. It has also been investigated for its potential use in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.